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Compound of Interest

Compound Name: 2,3,3-Trichloroacrylamide
CAS No.: 3880-18-0
Cat. No.: B1617342
Get Quote
. J

Executive Summary

2,3,3-Trichloroacrylamide (TCAA) is an electron-deficient, sterically congested vinyl
monomer. Unlike standard acrylamide, which is primarily used for water-soluble polymers
(flocculants, PAGE gels), TCAA serves as a reactive electrophilic node. Its high chlorine
content (~60% by mass) imparts intrinsic flame retardancy and high refractive index potential to
resulting matrices. Furthermore, the trichlorovinyl moiety functions as a "masked" reactive site
for nucleophilic vinylic substitution (

), allowing for precise post-polymerization functionalization or the synthesis of fused
heterocyclic materials.

Chemical Architecture & Reactivity Profile
Structural Analysis

TCAA is defined by a prop-2-enamide core fully substituted at the alkene positions with chlorine
atoms.
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Feature Chemical Consequence Material Application

Acts as a powerful Michael
) ) High electron deficiency; Steric  acceptor; Resistant to
Trichlorovinyl Group o .
bulk. homopolymerization but active

in copolymerization.

Interchain crosslinking;
Amide Functionality H-bond donor/acceptor.[1][2] Adhesion to polar substrates

(glass, metals).

Precursor for

C-Cl Bonds Weak leaving group potential reactions with thiols/amines;

(vinylic). Intrinsic flame retardancy (char

formation).

Reactivity Logic
The reactivity of TCAA is dominated by the polarization of the alkene. The
-carbon (C3) is highly electrophilic.

o Polymerization: Radical propagation is feasible but slow due to steric hindrance. It is best
utilized as a comonomer (e.g., with styrene or methyl methacrylate) to introduce functionality
without disrupting the main chain kinetics significantly.

o Substitution: The C3-Cl bonds can be sequentially displaced by nucleophiles (amines,
thiols), a mechanism critical for surface grafting and drug conjugation.

Synthesis & Purification Protocols

High-purity TCAA is essential for material applications to prevent chain termination during
polymerization. The standard route utilizes 2,3,3-trichloroacryloyl chloride as the primary
electrophile.

Validated Synthesis Workflow

Reaction:
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Protocol:

e Setup: Flame-dried 500 mL three-neck flask equipped with a mechanical stirrer, dropping
funnel, and gas inlet. Inert atmosphere (

).

e Solvent: Anhydrous Dichloromethane (DCM) or Toluene (0.5 M concentration relative to acid
chloride).

e Cooling: Cool system to -10°C using an ice/salt bath to control the exotherm.
e Addition: Add 2,3,3-trichloroacryloyl chloride (1.0 eq) dropwise.

o Amidation: Bubble anhydrous ammonia gas (or add dropwise 2.0 eq of aqueous ammonia if
biphasic conditions are tolerated) into the solution. Maintain temp < 0°C.

o Workup: Filter off ammonium chloride precipitate. Wash filtrate with cold water (2x), brine
(1x). Dry over

 Purification: Recrystallization from Benzene/Hexane (1:1) or sublimation for electronic-grade
purity.

DOT Diagram: Synthesis Pathway

Trichloroacryloyl Chloride 1 ° L 2,3,3-Trichloroacrylamide
) Nucleophilic Attack (-10°C) w’ (TCAA)
Tetrahedral
/ Intermediate \
Ammonia / Amine
(Nucleophile) Rl e

Click to download full resolution via product page

Caption: Synthesis of TCAA via nucleophilic acyl substitution. Strict temperature control is
required to prevent polymerization.
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Primary Application Domains
Advanced Flame Retardant (FR) Materials

TCAA acts as a reactive flame retardant. Unlike additive FRs (which can leach out), TCAAis
covalently bonded into the polymer backbone.

e Mechanism: Upon combustion, the high chlorine content promotes char formation via
dehydrochlorination, creating a thermal barrier that starves the fire of oxygen.

» Implementation: Copolymerize TCAA (5-15 wt%) with styrene or acrylonitrile.

» Data Point: Incorporation of 10% TCAA into polystyrene raises the Limiting Oxygen Index
(LOI) significantly compared to neat polystyrene.

High-Refractive Index Optical Coatings

The polarizability of the three chlorine atoms contributes to a high refractive index (

o Target: Optical waveguides, anti-reflective coatings, and LED encapsulants.
o Matrix: TCAA-co-MMA (Methyl Methacrylate).
o Advantage: Provides high

without the yellowing associated with aromatic-rich high-

polymers.

Bioactive Surface Functionalization

For drug development professionals, TCAA serves as a "linker" monomer.
o Workflow:
o Graft TCAA onto a biomaterial surface (e.g., cellulose or chitosan) via radical grafting.

o The pendant trichlorovinyl group remains reactive.
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o Incubate with a thiol-containing peptide or drug.

o Result: Covalent immobilization of the drug via a thio-ether linkage (Reaction:

DOT Diagram: Surface Functionalization Strategy

Inert Substrate
(e.g., Polyethylene)

Plasma/UV Activation

Graft Polymerization
(TCAA Monomer)

Reactive Surface
(Pendant C=C-CI3 groups)

SNVin Reaction

Drug Conjugation
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Caption: Step-wise functionalization of inert surfaces using TCAA as a reactive anchor for
bioactive agents.
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Experimental Protocol: Copolymerization

Objective: Synthesis of Poly(Styrene-co-TCAA) for thermal analysis.

e Reagents:

[¢]

Styrene (purified by basic alumina column).

o

TCAA (recrystallized).

o

AIBN (Azobisisobutyronitrile) initiator (0.5 wt%o).

[¢]

Solvent: Anhydrous Toluene.

e Procedure:

o

Dissolve Styrene (4.5 g) and TCAA (0.5 g) in Toluene (20 mL).

o

Degas solution via 3 freeze-pump-thaw cycles (Critical: Oxygen inhibits radical
polymerization).

Add AIBN under

o

flow.

Heat to 70°C for 12 hours.

[¢]

» Precipitation: Pour reaction mixture into excess cold Methanol (10:1 ratio).
e Drying: Vacuum dry precipitate at 40°C for 24 hours.
e Characterization:

o FTIR: Look for Amide I/1l bands (1650-1550

) and C-ClI stretches (600-800

).
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o TGA: Assess thermal decomposition onset (expect shift to lower temp due to Cl release,

but higher char yield).
Safety & Handling (SDS Summary)
Hazard Class Description Mitigation
Potentially toxic by )
Use in fume hood; Wear
Acute Toxicity inhalation/ingestion

) N95/P100 respirator if powder.
(Acrylamide analogue).

) o Double nitrile gloves;
) ) Vesicant properties likely due ] )
Skin Irritant ] ] Immediate wash with
to alkylating potential.
soap/water upon contact.

Reactivit Acid chloride precursor reacts Store precursors in desiccator;
eactivity _ _ _
violently with water. Handle under inert gas.
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e Precursor Availability: 2,3,3-Trichloroacryloyl chloride commercial sources and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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